N-(2-(6-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

• IUPAC Name: N-[2-[6-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methylbenzamide
• InChI: InChI=1S/C24H23FN6O2S/c1-16-2-6-18(7-3-16)24(33)26-13-12-21-29-28-20-10-11-23(30-31(20)21)34-15-22(32)27-14-17-4-8-19(25)9-5-17/h2-11H,12-15H2,1H3,(H,26,33)(H,27,32)
• InChI Key: ZHAIDEUFYADXQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H23FN6O2S
• Molecular Weight: 478.5 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C21H19FN6O. It contains several functional groups, including a fluorobenzyl group, an amino group, a thio group, and a triazolo-pyridazine group. It’s part of a class of compounds known as 1,2,4-triazoles, which are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups attached to the central 1,2,4-triazolo[4,3-b]pyridazine ring. Unfortunately, the specific 3D structure or other detailed structural information isn’t available in the retrieved sources.

Mechanism of Action

Target of Action

Similar compounds with a triazolo[4,3-b]pyridazine core have been reported to exhibit antibacterial activities

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies. Compounds with similar structures have been reported to interact with their targets through hydrogen bonding and other non-covalent interactions . These interactions can lead to changes in the target’s function, potentially inhibiting its activity.

Biochemical Pathways

Given the potential antibacterial activity of similar compounds , it is possible that this compound may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or DNA replication.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability, half-life, clearance rate, and potential interactions with other drugs.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect a compound’s solubility, stability, and interaction with its target . .